Cas no 473-47-2 (Cyclopentaneaceticacid, 2,2,3-trimethyl-)

• Product Name: Cyclopentaneaceticacid, 2,2,3-trimethyl-
• CAS No: 473-47-2
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 330256
• PubChem ID: 98284
• Update Time: 2025-04-19

Cyclopentaneaceticacid, 2,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneaceticacid, 2,2,3-trimethyl-
• 2-(2,2,3-trimethylcyclopentyl)acetic acid
• 2,2,3-trimethylcyclopentaneacetic acid
• (+-)-(2,2,3-trimethyl-cyclopentyl)-acetic acid
• (+-)-(2,2,3-Trimethyl-cyclopentyl)-essigsaeure
• (2,2,3-trimethylcyclopentyl)acetic acid
• (2,2,3-Trimethyl-cyclopentyl)-essigsaeure
• AC1L4021
• AC1Q5VID
• CTK1D6659
• EINECS 207-465-0
• KST-1A5117
• NSC96753
• SureCN5634431
• UNII-J48M6U752V
• NSC-96753
• NSC 96753
• Cyclopentaneacetic acid, 2,2,3-trimethyl-
• 473-47-2
• NS00042873
• .alpha.-Campholanic acid
• DTXSID70963794
• SCHEMBL5634431
• J48M6U752V

• Inchi： 1S/C10H18O2/c1-7-4-5-8(6-9(11)12)10(7,2)3/h7-8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： ZSIJHYWOSUSCDZ-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(C)C1(C)C)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.949
• Boiling Point: 253.1°Cat760mmHg
• Flash Point: 115.8°C
• Refractive Index: 1.447
• PSA: 37.3
• LogP: 2.53340